Cas no 138564-58-6 (2-Amino-5-methylthiophene-3-carbonitrile)

• Product Name: 2-Amino-5-methylthiophene-3-carbonitrile
• CAS No: 138564-58-6
• MF: C₆H₆N₂S
• MW: 138.190239429474
• MDL: MFCD01626055
• CID: 64545
• PubChem ID: 135727254
• Update Time: 2025-11-02

2-Amino-5-methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylthiophene-3-carbonitrile
• TIMTEC-BB SBB000075
• AKOS MSC-0403
• 2-AMINO-5-METHYL-3-CYANOTHIOPHENE
• 2-AMINO-5-METHYL-3-THIOPHENECARBONITRILE
• 2-AMINO-5-METHYLTHIOPEHNE-3-CARBONITRILE
• 2-AMINO-3-CYANO-5-METHYLTHIOPHENE
• 2-Amino-5-Methyl-3-Nitrothiophene
• 2-Amino-3-cyano-5-methyl
• 3-Thiophenecarbonitrile,2-amino-5-methyl-(9CI)
• 2-amino-3-cyano-5-methyl thiophen
• 2-Amino-5-methylthiopene-3-carbonitrile
• 2-amino-5-methyl thiophene-3-carbonitrile
• 2-Amino-5-methyl-thiophene-3-carbonitrile
• 3-Thiophenecarbonitrile, 2-amino-5-methyl-
• 2-amino-3-cyano-5-methyl thiophene
• PubChem5221
• BAS 01900675
• KSC496G5B
• THI087
• YGX
• SCHEMBL474156
• 2-Amino-3-cyano-5-methylthiophene, min. 98%
• HY-W015773
• 473532-06-8
• AM20080285
• EN300-50499
• J-507961
• CS-W016489
• 2-amino-5-methylthiophene3-carbonitrile
• SY020869
• PS-3271
• 2-amino-5-methylthiophene-3-carbonitrile, AldrichCPR
• FT-0601128
• ?2-amino-3-cyano-5-methyl thiophen
• YGXADLPRHBRTPG-UHFFFAOYSA-N
• 2-amino-5- methylthiophene-3-carbonitrile
• VK4FNV7HCG
• 138564-58-6
• AC-4589
• CCG-302518
• NS00009282
• PD055635
• BCP23019
• 3-Thiophenecarbonitrile, 2-amino-5-methyl-; 2-Amino-5-methyl-3-thiophenecarbonitrile; 2-Amino-3-cyano-5-methylthiophene
• AKOS000111623
• A2351
• Z406284772
• EC 604-082-4
• MFCD01626055
• DTXSID40351023
• DA-60101
• DTXCID40302090

• MDL： MFCD01626055
• Inchi： 1S/C6H6N2S/c1-4-2-5(3-7)6(8)9-4/h2H,8H2,1H3
• InChI Key： YGXADLPRHBRTPG-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C=C1C)N

Computed Properties

• Exact Mass: 138.02500
• Monoisotopic Mass: 138.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78
• XLogP3: 1.9

Experimental Properties

• Density: 1.26
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 318.5°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.658
• PSA: 78.05000
• LogP: 2.09158
• Sensitiveness: Sensitive to air

2-Amino-5-methylthiophene-3-carbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S22-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2-Amino-5-methylthiophene-3-carbonitrile

Comprehensive Guide to 2-Amino-5-methylthiophene-3-carbonitrile (CAS No. 138564-58-6): Properties, Applications, and Market Insights

2-Amino-5-methylthiophene-3-carbonitrile (CAS No. 138564-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a thiophene ring substituted with amino and cyano groups, serves as a versatile building block for synthesizing biologically active compounds. Its molecular formula, C₆H₆N₂S, and molecular weight of 138.19 g/mol make it particularly valuable in medicinal chemistry applications.

The compound's unique structure combines the electron-rich thiophene core with reactive functional groups, enabling diverse chemical transformations. Researchers frequently utilize 2-Amino-5-methylthiophene-3-carbonitrile as a precursor for developing novel drug candidates, especially in therapeutic areas such as central nervous system disorders and metabolic diseases. Recent studies highlight its potential in creating kinase inhibitors, which represent one of the fastest-growing segments in pharmaceutical development.

From a synthetic chemistry perspective, 2-Amino-5-methylthiophene-3-carbonitrile offers several advantages. The presence of both amino and cyano groups allows for selective functionalization, making it an ideal intermediate for constructing complex molecular architectures. Many researchers searching for "thiophene derivatives for drug discovery" or "heterocyclic building blocks in medicinal chemistry" will find this compound particularly relevant to their work.

In material science applications, derivatives of 2-Amino-5-methylthiophene-3-carbonitrile have shown promise in developing organic semiconductors and conductive polymers. The compound's ability to form stable π-conjugated systems makes it valuable for creating advanced materials with tailored electronic properties. This aligns with current industry trends toward sustainable and high-performance organic electronic materials.

The global market for thiophene-based compounds like 2-Amino-5-methylthiophene-3-carbonitrile has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where pharmaceutical R&D investments are growing rapidly. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs to meet researcher demand.

Quality control and characterization of 2-Amino-5-methylthiophene-3-carbonitrile typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and verify structural integrity. These analytical methods are crucial for researchers who need high-quality building blocks for their synthetic projects.

Storage and handling recommendations for 2-Amino-5-methylthiophene-3-carbonitrile follow standard laboratory practices for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be observed when working with this chemical.

Recent patent literature reveals growing interest in applications of 2-Amino-5-methylthiophene-3-carbonitrile derivatives, particularly in developing new therapeutic agents. Several patent applications filed in 2022-2023 describe its use in creating novel kinase inhibitors and antimicrobial agents. This reflects the compound's importance in addressing current healthcare challenges, including antibiotic resistance and targeted cancer therapies.

For synthetic chemists exploring "multicomponent reactions using thiophene derivatives", 2-Amino-5-methylthiophene-3-carbonitrile offers valuable opportunities. Its reactivity profile allows participation in various condensation and cyclization reactions, enabling efficient construction of complex heterocyclic systems. These synthetic approaches align with green chemistry principles by often providing atom-economical routes to valuable products.

The compound's role in academic research continues to expand, with numerous recent publications describing novel synthetic methodologies involving 2-Amino-5-methylthiophene-3-carbonitrile. Chemistry departments worldwide incorporate this building block into their research programs, particularly in projects focused on drug discovery and materials science. Its versatility makes it an excellent candidate for interdisciplinary research initiatives.

Looking ahead, the scientific community anticipates new applications for 2-Amino-5-methylthiophene-3-carbonitrile in emerging fields such as bioorthogonal chemistry and targeted drug delivery systems. As research into personalized medicine advances, the demand for specialized building blocks like this compound will likely increase, driving further innovation in synthetic methodologies and application development.